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Compound of Interest

Compound Name: SAE-14

Cat. No.: B10831564 Get Quote

The proper disposal of laboratory materials is a critical component of ensuring a safe and

environmentally responsible research environment. The term "SAE-14" can refer to several

distinct materials, each with its own specific disposal protocols. This guide provides essential

information to identify the nature of your "SAE-14" substance and outlines the necessary step-

by-step procedures for its safe disposal.

Identifying Your "SAE-14" Material
Before proceeding with disposal, it is imperative to correctly identify the specific "SAE-14"

substance you are working with. The Safety Data Sheet (SDS) that accompanied the product is

the primary source for this information. Below is a summary of materials that may be referred to

as "SAE-14," based on available data.

Material Name Common Application
Key Components of
Concern for Disposal

AEROSHELL GREASE 14 Aviation Lubricating Grease Highly-refined mineral oils

SACOA SE14
Moisture Retention Agent

(Surfactant)
Low-foaming block copolymer

SAE 12L14 Free-cutting Steel

Carbon, Manganese,

Phosphorus, Sulfur, Lead

(0.15-0.35%)[1][2][3]

SAE 14 Lead Alloy Lead[4]
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Essential Disposal Protocols
The following protocols provide a step-by-step guide for the proper disposal of chemical waste.

It is crucial to consult the specific Safety Data Sheet (SDS) for your material before initiating

any disposal procedures.

General Laboratory Chemical Waste Disposal Protocol:

Waste Identification and Labeling:

Once a chemical is no longer needed, it must be designated as "Hazardous Waste."[5]

Affix a "Hazardous Waste" label to a suitable, leak-proof container.[5][6] The container

must be in good condition with no cracks or leaks.[5]

Clearly write the full chemical name(s) on the label in English. Chemical formulas or

abbreviations are not acceptable.[5]

Container Management:

Ensure the waste container is compatible with the chemical it holds.[5]

Keep the container securely closed except when adding waste.[5] An open funnel should

not be left in the container.[7]

Leave at least 5% of the container volume as empty space to allow for thermal expansion.

[6]

Waste Segregation and Storage:

Segregate incompatible waste streams to prevent dangerous reactions.[6][7] For example,

do not store flammable waste with oxidizers, or acidic waste with caustic waste.[7]

Store waste containers in a designated, well-ventilated area, preferably in secondary

containment bins.[5][7]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste pickup.[5]

Do not dispose of hazardous chemicals down the drain.[5][7]

Specific Guidance for Potential "SAE-14" Materials:

For AEROSHELL GREASE 14: While not classified as a hazardous waste under GHS

criteria, it should not be disposed of in regular trash or down the drain.[8] Collect in a sealed,

properly labeled container and consult your local EHS for disposal guidance.

For SACOA SE14: This product is a combustible liquid and may cause irritation upon

contact.[9] Spills should be contained with an inert absorbent material (e.g., sand, soil) and

collected in a sealed, labeled container for disposal.[9] Prevent runoff into drains and

waterways.[9]

For SAE 12L14 and SAE 14 (Leaded Steel/Alloy): Due to the presence of lead, these solid

materials are considered hazardous waste.[1][2][3] Solid wastes containing more than 5 ppm

of lead are regulated.[7] Collect scrap metal, shavings, or contaminated materials in a

designated, labeled container for hazardous solid waste. Do not mix with non-hazardous

solid waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of laboratory

chemicals.
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Caption: Logical workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

